2-(((3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-3-isopropylquinazolin-4(3H)-one
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Description
2-(((3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-3-isopropylquinazolin-4(3H)-one is a useful research compound. Its molecular formula is C22H22N4O4S and its molecular weight is 438.5. The purity is usually 95%.
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Scientific Research Applications
Antitumor Activity
A novel series of 3-benzyl-substituted-4(3H)-quinazolinones, which are chemically related to the queried compound, were synthesized and evaluated for their antitumor activity. These compounds demonstrated significant broad-spectrum antitumor activities, with some compounds showing potency nearly 1.5–3.0-fold higher than the positive control, 5-FU. Molecular docking studies indicated that these compounds could inhibit the growth of cancer cells by targeting ATP binding sites of EGFR-TK and B-RAF kinase, hinting at a possible mechanism of action for related compounds in cancer therapy (Al-Suwaidan et al., 2016).
Anticonvulsant and Antimicrobial Activities
Another study focused on the synthesis of novel derivatives of 3-substituted-2-thioxoquinazolin-4(3H)-ones, revealing their potential antimicrobial and anticonvulsant activities. Some of these derivatives showed broad-spectrum activity against various Gram-positive and Gram-negative bacteria, as well as fungi. Additionally, certain compounds exhibited potent anticonvulsant activity, showcasing the therapeutic potential of structurally similar compounds in treating convulsive disorders and infections (Rajasekaran et al., 2013).
Antimicrobial and Anti-Proliferative Activities
Compounds incorporating 1,3,4-oxadiazole and dimethoxyphenyl groups, akin to the structure , have been synthesized and assessed for their antimicrobial and anti-proliferative effects. Notably, certain derivatives showed broad-spectrum antibacterial activities and potent anti-proliferative activity against various cancer cell lines. This indicates the potential utility of these compounds in developing new antimicrobial agents and cancer therapies (Al-Wahaibi et al., 2021).
Properties
IUPAC Name |
2-[[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]-3-propan-2-ylquinazolin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22N4O4S/c1-13(2)26-21(27)15-7-5-6-8-17(15)23-22(26)31-12-19-24-20(25-30-19)16-10-9-14(28-3)11-18(16)29-4/h5-11,13H,12H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PWUVBVOYEAYXGE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1C(=O)C2=CC=CC=C2N=C1SCC3=NC(=NO3)C4=C(C=C(C=C4)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
438.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.